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Compound of Interest

Compound Name: Aniline-d5

Cat. No.: B030001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the stability and optimal

storage conditions for Aniline-d5. Understanding these parameters is critical for ensuring the

isotopic and chemical purity of this compound, which is essential for its use as an internal

standard in quantitative analysis, in metabolic studies, and as a starting material in the

synthesis of deuterated compounds.

Physicochemical Properties and Storage Summary
Aniline-d5 is a deuterated analog of aniline where the five hydrogen atoms on the benzene

ring have been replaced with deuterium. This isotopic substitution imparts a higher mass and

greater metabolic stability due to the stronger carbon-deuterium (C-D) bond compared to the

carbon-hydrogen (C-H) bond.[1][2] However, its general chemical reactivity and susceptibility to

degradation are similar to that of unlabeled aniline.

Table 1: Summary of Physicochemical Properties and Recommended Storage for Aniline-d5
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Property Value

Chemical Formula C₆D₅NH₂

Molecular Weight ~98.16 g/mol

Appearance
Colorless to pale yellow oily liquid; darkens on

exposure to air and light.

Boiling Point ~184 °C

Melting Point ~-6 °C

Storage Temperature 2-8 °C (Refrigerated).[3][4][5][6][7]

Storage Conditions

Store in a tightly sealed container under an inert

atmosphere (e.g., nitrogen or argon), protected

from light and moisture.[8][9]

Long-Term Stability

Stable for extended periods under

recommended conditions. Re-analysis of

chemical purity is recommended after three

years.[10]

Stability Profile and Degradation Pathways
Aniline-d5 is a stable compound when stored correctly. However, like its non-deuterated

counterpart, it is susceptible to degradation through several pathways, primarily initiated by

exposure to oxygen (air) and light. The primary degradation mechanisms are oxidation and

polymerization.

Oxidative Degradation
Exposure to atmospheric oxygen can lead to the oxidation of the amino group and the aromatic

ring. This process is often accelerated by light and can result in the formation of a variety of

colored impurities. Potential oxidation products include:

Nitrobenzene-d5: From oxidation of the amino group.
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Azoxybenzene-d10 and Azobenzene-d10: Formed through condensation reactions following

oxidation.

Quinone-d4: Resulting from oxidation of the aromatic ring.

Polymeric materials (Aniline Black): Complex, dark-colored polymers formed through

extensive oxidation and polymerization.[11]

The deuteration of the aromatic ring is expected to have a minimal effect on the susceptibility to

oxidation compared to unlabeled aniline.

Photodegradation
Exposure to light, particularly UV radiation, can promote the degradation of Aniline-d5.

Photodegradation can lead to the formation of radicals and initiate oxidation and polymerization

reactions, resulting in discoloration and the formation of impurities.

Isotopic Stability (H/D Exchange)
Under neutral or basic conditions, the deuterium atoms on the aromatic ring of Aniline-d5 are

stable and not readily exchangeable. However, under strongly acidic conditions, there is a

potential for hydrogen-deuterium (H/D) exchange, which could compromise the isotopic purity

of the compound. It is therefore advisable to avoid prolonged exposure to strong acids.

Below is a diagram illustrating the potential degradation pathways of Aniline-d5.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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